Cas no 50851-57-5 (2-ethenylbenzenesulfonic acid)

• Product Name: 2-ethenylbenzenesulfonic acid
• CAS No: 50851-57-5
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 376663
• PubChem ID: 168625
• Update Time: 2025-04-19

2-ethenylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethenylbenzenesulfonic acid
• Benzenesulfonic acid, ethenyl-, homopolymer
• styrenesulfonic acid homopolymer
• vinylbenzenesulfonic acid
• vinylbenzene sulfonic acid
• DTXSID90865327
• 90111-29-8
• 26914-43-2
• NS00050893
• styrene-2-sulphonic acid
• 50851-57-5
• UNII-UHW48O2R88
• NR134FJ5E3
• VMSBGXAJJLPWKV-UHFFFAOYSA-N
• UNII-NR134FJ5E3
• Vinylbenzenesulphonic acid
• Q27285002
• Benzenesulfonic acid, 2-ethenyl-
• styrene-2-sulfonic acid
• UHW48O2R88
• EINECS 248-104-7
• SCHEMBL15000
• 2-styrenesulfonic acid

• Inchi： 1S/C8H8O3S/c1-2-7-5-3-4-6-8(7)12(9,10)11/h2-6H,1H2,(H,9,10,11)
• InChI Key： VMSBGXAJJLPWKV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C=C)(=O)(=O)O

Computed Properties

• Exact Mass: 184.01944
• Monoisotopic Mass: 184.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.333
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 54.37